Cas no 1261588-89-9 (5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1261588-89-9
• MF: C₁₅H₈F₆N₂O
• MW: 346.227244377136
• CID: 4986953
• Update Time: 2025-10-29

5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C15H8F6N2O/c16-14(17,18)12-7-10(8-23-13(12)4-5-22)9-2-1-3-11(6-9)24-15(19,20)21/h1-3,6-8H,4H2
• InChI Key： JEEKVVPGIPZZLH-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• XLogP3: 4.2
• Topological Polar Surface Area: 45.9

Additional information on 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261588-89-9)

The compound 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261588-89-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and oncology. The compound's pyridine-acetonitrile backbone further contributes to its versatility, enabling its use in diverse chemical transformations.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile?" The synthesis typically involves multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution, to introduce the trifluoromethoxy and trifluoromethyl moieties. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are often employed to ensure high purity, which is essential for research and industrial applications.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Researchers are actively exploring greener synthetic methods and biodegradable alternatives to address sustainability concerns. This aligns with the growing trend of green chemistry in the pharmaceutical industry.

The compound's physicochemical properties, such as its molecular weight (328.22 g/mol) and logP value (indicative of its lipophilicity), are frequently queried in academic and industrial databases. These parameters are crucial for predicting its behavior in biological systems and optimizing its use in drug formulations. Additionally, its spectroscopic data (e.g., NMR and IR spectra) are widely documented, aiding in its identification and characterization.

In the context of intellectual property, 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has been referenced in several patents, highlighting its potential as a key intermediate in proprietary drug candidates. This has led to increased interest from contract research organizations (CROs) and custom synthesis providers, who offer tailored solutions for its production at various scales.

As the scientific community continues to explore the applications of fluorinated heterocycles, compounds like 5-(3-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile will remain at the forefront of innovation. Its combination of structural novelty and functional diversity positions it as a cornerstone in the development of cutting-edge therapeutics and agrochemicals.